Cas no 2093932-55-7 ((E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one)
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- Z2242907876
- 1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one
- 2093932-55-7
- (E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one
- F1907-3641
- AKOS026708318
- 2-Propen-1-one, 1-(3-amino-1-pyrrolidinyl)-3-(2-fluorophenyl)-
-
- Inchi: 1S/C13H15FN2O/c14-12-4-2-1-3-10(12)5-6-13(17)16-8-7-11(15)9-16/h1-6,11H,7-9,15H2/b6-5+
- InChI Key: NWZZWBLDDQTWSM-AATRIKPKSA-N
- SMILES: FC1C=CC=CC=1/C=C/C(N1CCC(C1)N)=O
Computed Properties
- Exact Mass: 234.11684127g/mol
- Monoisotopic Mass: 234.11684127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.222±0.06 g/cm3(Predicted)
- Boiling Point: 418.2±45.0 °C(Predicted)
- pka: 9.02±0.20(Predicted)
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E285941-100mg |
(E)-1-(3-Aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one |
2093932-55-7 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E285941-500mg |
(E)-1-(3-Aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one |
2093932-55-7 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E285941-1g |
(E)-1-(3-Aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one |
2093932-55-7 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-3641-0.25g |
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one |
2093932-55-7 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-3641-0.5g |
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one |
2093932-55-7 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-3641-1g |
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one |
2093932-55-7 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-3641-2.5g |
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one |
2093932-55-7 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-3641-5g |
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one |
2093932-55-7 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-3641-10g |
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one |
2093932-55-7 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on (E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one
(E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one (CAS No. 2093932-55-7): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry
The compound (E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one, identified by its CAS number 2093932-55-7, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications and its role in the development of novel therapeutic agents. The structural motif, featuring a conjugated system comprising an α,β-unsaturated carbonyl group and a fluorinated aromatic ring, combined with a pyrrolidine moiety, positions this compound as a versatile scaffold for further chemical manipulation and biological evaluation.
In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyrrolidine derivatives emerging as particularly promising candidates for drug discovery. The presence of the 3-aminopyrrolidin-1-yl substituent in this compound not only introduces basicity and potential hydrogen bonding capabilities but also opens avenues for further derivatization. This feature is particularly relevant in the context of designing molecules that can interact with biological targets through multiple modes of binding, thereby enhancing their therapeutic efficacy.
The fluorophenyl component at the third position of the prop-2-enone backbone introduces electronic and steric influences that can modulate the compound's pharmacokinetic properties. Fluoroaromatic rings are well-documented for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This structural feature aligns with current trends in drug design, where optimizing physicochemical properties is crucial for achieving desirable pharmacological outcomes. The (E)-configuration of the double bond further contributes to the compound's unique electronic environment, influencing its reactivity and interactions with biological systems.
Recent studies have highlighted the importance of (E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one in the context of modulating enzyme activity and receptor binding. Research indicates that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in various pathological conditions. The pyrrolidine ring, being a common pharmacophore in drug discovery, plays a pivotal role in anchoring the molecule to its target site. Additionally, the fluorine atom's presence has been shown to enhance binding interactions by participating in halogen bonding or by influencing local electronic distributions.
The synthesis of this compound involves multi-step organic transformations that showcase the synthetic prowess required to construct such complex molecules. Key synthetic strategies include cross-coupling reactions, cyclization processes, and functional group transformations. These synthetic methodologies not only highlight the compound's complexity but also demonstrate its feasibility for large-scale production if needed for future clinical investigations.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of (E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one to its biological targets. These studies have provided insights into how different parts of the molecule interact with specific residues in enzymes or receptors, guiding medicinal chemists in optimizing lead structures. Furthermore, computational techniques such as molecular dynamics simulations have been employed to assess the dynamic behavior of the compound within biological environments.
The potential therapeutic applications of this compound are vast and span across multiple disease areas. Preliminary in vitro assays have demonstrated promising activity against various biomarkers associated with cancer, inflammation, and neurodegenerative disorders. The dual functionality provided by the amine group and the fluorine atom makes this molecule an attractive candidate for developing dual-action therapeutics—molecules that can address more than one target simultaneously.
In conclusion, (E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one (CAS No. 2093932-55-7) stands as a testament to the innovative spirit driving modern chemical biology and medicinal chemistry. Its unique structural features offer a rich ground for exploration, both in terms of synthetic chemistry and pharmacological applications. As research continues to unfold new possibilities with this compound, it is poised to make significant contributions to the development of next-generation therapeutics aimed at addressing some of humanity's most pressing health challenges.
2093932-55-7 ((E)-1-(3-aminopyrrolidin-1-yl)-3-(2-fluorophenyl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)